Cas no 131022-02-1 (Cyclo[2,3-didehydroalanyl-D-alanyl-L-arginyl-(3S)-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-g-glutamyl])

• Product name: Cyclo[2,3-didehydroalanyl-D-alanyl-L-arginyl-(3S)-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-g-glutamyl]
• CAS No: 131022-02-1
• MF: C₄₈H₇₃N₁₃O₁₂
• MW: 1024.17312
• CID: 196010
• PubChem ID: 6441234

Cyclo[2,3-didehydroalanyl-D-alanyl-L-arginyl-(3S)-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-g-glutamyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[2,3-didehydroalanyl-D-alanyl-L-arginyl-(3S)-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-g-glutamyl]
• 7-desmethylmicrocystin RR
• (5R,8R,11R,12R,15S,18S,19S,22R)-8,15-bis{3-[(diaminomethylidene)amino]propyl}-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dien-1-yl]-5,12,19-trimethyl-2-methylidene-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptaazacyclopentacosane-11,22-dicarboxylic acid
• 7-Demethylmicrocystin RR
• 7-Desmethyl-microcystin-RR
• Cyanoginosin LA, 1-(2,3-didehydroalanine)-3-L-arginine-5-L-arginine-
• 131022-02-1
• [Dha7]MC-RR
• CHEBI:214388
• (5R,8S,11R,12S,15S,18S,19S,22R)-8,15-bis[3-(diaminomethylideneamino)propyl]-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-5,12,19-trimethyl-2-methylidene-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptazacyclopentacosane-11,22-dicarboxylic acid
• DTXSID101046040

• Inchi： InChI=1S/C48H73N13O12/c1-25(23-26(2)36(73-7)24-31-13-9-8-10-14-31)17-18-32-27(3)39(63)60-35(45(69)70)19-20-37(62)55-29(5)41(65)56-30(6)42(66)59-34(16-12-22-54-48(51)52)44(68)61-38(46(71)72)28(4)40(64)58-33(43(67)57-32)15-11-21-53-47(49)50/h8-10,13-14,17-18,23,26-28,30,32-36,38H,5,11-12,15-16,19-22,24H2,1-4,6-7H3,(H,55,62)(H,56,65)(H,57,67)(H,58,64)(H,59,66)(H,60,63)(H,61,68)(H,69,70)(H,71,72)(H4,49,50,53)(H4,51,52,54)/b18-17+,25-23+/t26-,27-,28-,30+,32-,33-,34-,35+,36-,38+/m0/s1
• InChI Key： ANEDRERLGQEWQI-UAWDZTONSA-N
• SMILES： N/C(=N/CCC[C@@H]1NC(=O)[C@@H](C)[C@H](C(=O)O)NC(=O)[C@H](CCC/N=C(\N)/N)NC(=O)[C@@H](C)NC(=O)C(=C)NC(=O)CC[C@H](C(=O)O)NC(=O)[C@@H](C)[C@H](/C=C/C(=C/[C@@H]([C@H](CC2C=CC=CC=2)OC)C)/C)NC1=O)/N

Computed Properties

• Exact Mass: 1023.550165
• Monoisotopic Mass: 1023.550165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 73
• Rotatable Bond Count: 17
• Complexity: 2080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 416

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.625